Cas no 40815-55-2 (3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI))

3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI) structure
40815-55-2 structure
Product Name:3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI)
CAS No:40815-55-2
MF:C6H11NO2
MW:129.157041788101
CID:1020229
PubChem ID:71437600
Update Time:2025-04-20

3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI)
    • 40815-55-2
    • DB-271535
    • 3-BUTEN-2-ONE, 4-METHOXY-4-(METHYLAMINO)-
    • Inchi: 1S/C6H11NO2/c1-5(8)4-6(7-2)9-3/h4,7H,1-3H3
    • InChI Key: USRATXQPYFHQRP-UHFFFAOYSA-N
    • SMILES: O(C)C(=CC(C)=O)NC

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.3Ų

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